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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B083087

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 119, also known by its Colour Index name C.I. 262085 and CAS number 12220-20-
1, is a synthetic anionic dye belonging to the di-azo class of compounds. Its molecular structure
features two azo (-N=N-) groups, which are responsible for its characteristic red color. The
presence of sulfonic acid groups confers water solubility and allows it to be classified as an
acid dye. This technical guide provides a comprehensive overview of the known chemical
properties of Acid Red 119, including its physicochemical characteristics, a general synthesis
protocol, and an exploration of its biological interactions, with a focus on its toxicological profile.
This information is intended to be a valuable resource for researchers and professionals in the
fields of chemistry, toxicology, and drug development who may encounter or utilize this
compound in their work.

Physicochemical Properties

The fundamental chemical and physical properties of Acid Red 119 are summarized in the
table below. These properties are crucial for understanding its behavior in various chemical and

biological systems.
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Property Value References
disodium;3-[[N-ethyl-4-[[4-[(3-
sulfonatophenyl)diazenyllnapht

IUPAC Name halen-1- [1]
ylldiazenyl]anilinolmethyllbenz
enesulfonate
C.l. Acid Red 119, C.I. 262085,

Synonyms Acid Red V, Weak Acid Red [2][3]
Brown V
12220-20-1 (primary), 70210-

CAS Number [21[31[41[5]
06-9

Molecular Formula C31H25Ns5Na206S:2 [2][41[6]

Molecular Weight 637.67 g/mol [2][3]1[4]

Appearance Red to dark red powder [6]

N Soluble in water and alcohol,

Solubility ) [6]
Insoluble in ether.

Stable under acidic pH

Stability conditions; less stable in [6]
alkaline environments.

Melting Point >320 °C [7]

Spectroscopic Data

While comprehensive, publicly available spectroscopic data for Acid Red 119 is limited,

general characteristics for azo dyes can be inferred.

o UV-Vis Spectroscopy: Azo dyes characteristically exhibit strong absorption bands in the

visible region of the electromagnetic spectrum, which is responsible for their color. For a

similar red azo dye, Acid Red B, the maximum absorption peak (Amax) is observed at 510

nm in the visible region, with other strong absorption peaks in the ultraviolet range (250-350
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nm). These absorptions are attributed to 1-11* and n-1t* electronic transitions within the
benzene rings and azo bonds.[8]

« Infrared (IR) Spectroscopy: The IR spectrum of an azo dye would be expected to show
characteristic peaks for its functional groups. Key absorptions would include those for N=N
stretching (azo group), C-H stretching and bending from the aromatic rings, S=0 stretching
from the sulfonate groups, and C-N stretching.[9][10][11]

Experimental Protocols
General Synthesis of Acid Red 119

The synthesis of Acid Red 119 is a multi-step process involving two diazotization and two azo
coupling reactions.[2] The general procedure is as follows:

 First Diazotization: 3-Aminobenzenesulfonic acid is diazotized by reacting it with a cold,
acidic solution of sodium nitrite. This reaction is typically carried out at a low temperature (O-
5 °C) to ensure the stability of the resulting diazonium salt.

e First Azo Coupling: The diazonium salt of 3-aminobenzenesulfonic acid is then coupled with
naphthalen-1-amine.

o Second Diazotization: The product from the first coupling reaction, which now contains a
primary aromatic amine group from the naphthalen-1-amine moiety, is subjected to a second
diazotization reaction under similar cold, acidic conditions.

e Second Azo Coupling: The resulting di-azo diazonium salt is finally coupled with 3-
(ethyl(phenyl)amino)methyl)benzenesulfonic acid to yield the final product, Acid Red 119.

A detailed, generalized experimental protocol for the synthesis of azo dyes is provided below.
Specific quantities and reaction conditions would need to be optimized for the synthesis of
Acid Red 119.

Diazotization of an Aromatic Amine:

e A primary aromatic amine is dissolved or suspended in a mineral acid (e.g., hydrochloric
acid) and cooled to 0-5 °C in an ice bath.
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e A solution of sodium nitrite in water is added dropwise to the amine solution, maintaining the
low temperature.

e The reaction is stirred for a period of time to ensure complete formation of the diazonium
salt.

Azo Coupling with a Coupling Component (e.g., a Naphthol or Aromatic Amine):

e The coupling component is dissolved in an appropriate solvent (e.g., an alkaline solution for
phenols/naphthols or an acidic solution for amines).

e The solution of the coupling component is also cooled to 0-5 °C.

e The cold diazonium salt solution is slowly added to the cold solution of the coupling
component with vigorous stirring.

e The pH of the reaction mixture may need to be adjusted to facilitate the coupling reaction.

e The resulting azo dye often precipitates out of the solution and can be collected by filtration,
washed, and dried.[12][13][14][15][16][17]

Below is a workflow diagram illustrating the general synthesis of a di-azo dye.
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Step 1: First Diazotization Step 2: First Coupling Step 3: Second Diazotization Step 4: Second Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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